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Compound of Interest

Compound Name:
3-Cyclopropyl-2-methoxypropan-

1-amine

Cat. No.: B13293595

Get Quote

Abstract & Scope
This application note details a robust, scalable protocol for the synthesis of 3-Cyclopropyl-2-
methoxypropan-1-amine hydrochloride (CAS: 1781623-27-5). This compound is a critical

"privileged scaffold" intermediate used in the development of PI3K inhibitors (e.g., analogs of

Taselisib) and other kinase-targeting therapeutics.

The procedure utilizes a regioselective epoxide ring-opening strategy via sodium azide,

followed by O-methylation and Staudinger reduction. This route is selected over direct

amination to prevent poly-alkylation byproducts and ensure high regiochemical fidelity.

Retrosynthetic Analysis & Strategy
The target molecule contains a primary amine and a secondary methyl ether. Direct alkylation

of a 1,2-amino alcohol often results in N-alkylation side reactions. Therefore, we employ an

"Azide-Protection" strategy where the nitrogen is introduced as a non-nucleophilic azide,

allowing selective O-methylation before reduction.

Reaction Pathway (DOT Visualization)
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Figure 1: Strategic synthesis pathway designed to maximize regioselectivity and avoid N-

methylation side products.

Safety & Pre-requisites
Critical Hazard Warning: This protocol involves Sodium Azide (NaN3) and organic azides.

Explosion Hazard: Organic azides with a (C+O)/N ratio < 3 are potentially explosive. The

intermediates here have ratios > 3, but should still be kept in solution and not heated to

dryness.

Acid Contact: Never allow NaN3 to contact acid; it generates highly toxic hydrazoic acid

(HN3).

Quenching: All azide waste must be quenched with bleach (sodium hypochlorite) solution

before disposal.

Reagents Required:

2-(Cyclopropylmethyl)oxirane (CAS: 6283-99-4)

Sodium Azide (NaN3)

Iodomethane (MeI)

Sodium Hydride (NaH, 60% dispersion)

Triphenylphosphine (PPh3) or Pd/C (10%)

HCl (4M in Dioxane)
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Detailed Experimental Protocol
Step 1: Regioselective Ring Opening (Synthesis of
Azido-Alcohol)
Rationale: The epoxide is opened under buffered conditions (NH4Cl) to favor attack at the less

substituted carbon (C1), establishing the correct nitrogen position.

Setup: Charge a 3-neck round-bottom flask (RBF) with 2-(cyclopropylmethyl)oxirane (10.0 g,

89 mmol) and Methanol/Water (8:1 v/v, 100 mL).

Reagent Addition: Add Ammonium Chloride (5.2 g, 98 mmol) followed by Sodium Azide (7.5

g, 115 mmol).

Reaction: Heat to reflux (65°C) for 6–8 hours. Monitor by TLC (Hexane/EtOAc 3:1) for

disappearance of epoxide.

Workup:

Cool to room temperature (RT).

Concentrate under reduced pressure (do not distill to dryness; keep wet).

Dilute with water (50 mL) and extract with Ethyl Acetate (3 x 50 mL).

Wash combined organics with brine, dry over Na2SO4, and concentrate.

Output: Crude 1-azido-3-cyclopropylpropan-2-ol. Yield is typically >90%.

Step 2: O-Methylation
Rationale: With the nitrogen "masked" as an azide, the secondary alcohol can be aggressively

methylated using NaH/MeI without risk of quaternary ammonium formation.

Setup: Flame-dry a 250 mL RBF under Nitrogen atmosphere. Add Sodium Hydride (60% in

oil, 4.3 g, 107 mmol). Wash NaH with dry hexane (2x) to remove oil if high purity is required.

Solvent: Add anhydrous THF (80 mL) and cool to 0°C.
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Addition: Dissolve the crude azido-alcohol (from Step 1) in THF (20 mL) and add dropwise to

the NaH suspension. Stir for 30 min at 0°C (gas evolution observed).

Alkylation: Add Iodomethane (MeI) (7.2 mL, 115 mmol) dropwise.

Reaction: Warm to RT and stir for 4 hours.

Quench: Cool to 0°C. Carefully quench with saturated NH4Cl solution.

Workup: Extract with Diethyl Ether (3 x 60 mL). Dry (MgSO4) and concentrate.[1]

Output:1-azido-3-cyclopropyl-2-methoxypropane.

Step 3: Staudinger Reduction
Rationale: Staudinger reduction (PPh3) is preferred over hydrogenation here to avoid potential

cyclopropyl ring opening or safety issues with azides in hydrogenation vessels.

Setup: Dissolve the methoxy-azide (from Step 2) in THF (100 mL) and Water (5 mL).

Addition: Add Triphenylphosphine (PPh3) (26.2 g, 100 mmol) in portions.

Reaction: Stir at RT for 1 hour, then heat to 50°C for 3 hours to ensure hydrolysis of the

intermediate aza-ylide.

Workup:

Concentrate THF.

Acidify residue with 1M HCl (aq) to pH 2 (Amine goes to aqueous phase; PPh3/POPh3

stays in organic/solid).

Wash aqueous layer with Dichloromethane (DCM) (3 x 50 mL) to remove phosphorus

byproducts.

Basify aqueous layer with 4M NaOH to pH 12.

Extract free amine with DCM (4 x 50 mL).
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Output:3-Cyclopropyl-2-methoxypropan-1-amine (Free Base).

Step 4: Hydrochloride Salt Formation
Rationale: Converting the oil free base to a crystalline HCl salt ensures long-term stability and

precise stoichiometry for downstream drug synthesis.

Dissolution: Dissolve the free amine oil in minimal dry Diethyl Ether or MTBE (Methyl tert-

butyl ether).

Precipitation: Cool to 0°C. Add 4M HCl in Dioxane (1.1 equivalents) dropwise with vigorous

stirring.

Isolation: A white precipitate will form immediately. Stir for 30 mins.

Filtration: Filter the solid under N2 or Argon protection (hygroscopic). Wash with cold ether.

Drying: Dry in a vacuum oven at 40°C for 12 hours.

Analytical Specifications (QC)
Parameter Specification Method

Appearance
White to off-white crystalline

solid
Visual

Purity > 98.0%
HPLC (C18, ACN/H2O + 0.1%

TFA)

Identity (NMR) Matches Structure 1H NMR (400 MHz, D2O)

Water Content < 1.0% Karl Fischer

Chloride Content 21.0% ± 0.5% Titration (AgNO3)

Expected 1H NMR Data (D2O):

0.1–0.5 (m, 4H, cyclopropyl CH2)

0.7 (m, 1H, cyclopropyl CH)
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1.3–1.5 (m, 2H, CH2-cyclopropyl)

3.1 (d, 2H, CH2-N)

3.4 (s, 3H, O-CH3)

3.6 (m, 1H, CH-O)

Troubleshooting Guide
Issue Probable Cause Corrective Action

Low Yield in Step 1 Incomplete epoxide opening
Increase reaction time; ensure

NH4Cl is present to buffer pH.

Incomplete Methylation Wet reagents or old NaH

Dry the azido-alcohol

thoroughly (azeotrope with

toluene); use fresh NaH.

Phosphorus Contamination Incomplete extraction in Step 3

Ensure pH < 2 during the acid

wash step. Triphenylphosphine

oxide is soluble in DCM, the

amine salt is not.

Oily Product (Step 4) Excess solvent or impurities

Triturate the oil with cold

pentane/ether. Ensure the free

base was dry before adding

HCl.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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